Cas no 1692634-99-3 (N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine)

• Product Name: N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine
• CAS No: 1692634-99-3
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 4611236
• PubChem ID: 86775555
• Update Time: 2025-11-02

N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine
• 1H-Azepin-4-amine, hexahydro-N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-

• Inchi： 1S/C11H20N4O/c1-9-13-11(14-16-9)8-15(2)10-4-3-6-12-7-5-10/h10,12H,3-8H2,1-2H3
• InChI Key： LJBHBYHZOGFPKB-UHFFFAOYSA-N
• SMILES： N1CCCC(N(C)CC2N=C(C)ON=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine

Comprehensive Overview of N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine (CAS No. 1692634-99-3)

N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine (CAS No. 1692634-99-3) is a specialized organic compound with a unique structural framework, combining an azepane ring and a 1,2,4-oxadiazole moiety. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of both N-methyl and 5-methyl-1,2,4-oxadiazol-3-yl groups enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery programs targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

Recent studies highlight the growing demand for heterocyclic compounds like N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine in medicinal chemistry. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the azepane ring's ability to cross the blood-brain barrier. The compound's 1,2,4-oxadiazole fragment also contributes to its versatility, as this heterocycle is known for its role in hydrogen bonding and molecular recognition—key factors in ligand-receptor interactions.

From a synthetic chemistry perspective, CAS No. 1692634-99-3 exemplifies modern trends in fragment-based drug design (FBDD). Its modular structure allows for facile derivatization, aligning with the pharmaceutical industry's focus on structure-activity relationship (SAR) optimization. Computational studies suggest that the compound's N-methyl group may reduce susceptibility to oxidative metabolism, addressing a common challenge in drug development pipelines. These attributes have spurred interest in its use for lead compound generation in oncology and inflammation research.

The agrochemical sector has also explored N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine as a potential crop protection agent. The 1,2,4-oxadiazole core exhibits herbicidal and fungicidal activity in analogous compounds, prompting investigations into its mode of action against plant pathogens. With increasing regulatory pressure on traditional pesticides, this compound's novel structure offers opportunities for developing eco-friendly alternatives with lower environmental persistence.

Analytical characterization of CAS No. 1692634-99-3 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The compound's stability under physiological conditions has been evaluated through in vitro metabolic assays, revealing promising pharmacokinetic profiles. These findings support its inclusion in high-throughput screening (HTS) libraries for target identification campaigns.

Emerging applications in chemical biology leverage the compound's ability to serve as a molecular probe. Its fluorescent derivatives could enable visualization of cellular uptake mechanisms, while isotopic labeling may facilitate binding affinity studies. Such approaches align with current trends in precision medicine and theranostic development, where multifunctional molecules bridge diagnostic and therapeutic applications.

Industrial-scale production of N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine requires optimization of green chemistry principles, particularly in minimizing hazardous byproducts. Recent patents describe improved synthetic routes employing catalytic amidation and microwave-assisted cyclization, reflecting the compound's commercial viability. These advancements address the pharmaceutical industry's need for cost-effective synthesis of complex heterocycles.

From a regulatory standpoint, CAS No. 1692634-99-3 currently falls under research-grade classification, with ongoing toxicological profiling to establish safety parameters. Its structural novelty presents both opportunities and challenges in intellectual property strategy, as evidenced by increasing patent filings around azepane-oxadiazole hybrids. The compound's potential inclusion in combinatorial chemistry libraries further underscores its value in modern drug discovery ecosystems.

Future research directions for N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]azepan-4-amine may explore its chiral derivatives for enantioselective bioactivity, or its conjugation with biologic drug carriers for targeted delivery. As artificial intelligence transforms molecular property prediction, this compound serves as an excellent case study for machine learning algorithms in ADMET (absorption, distribution, metabolism, excretion, and toxicity) modeling.